Cas no 2105631-80-7 (1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine
• CAS No: 2105631-80-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6195478
• PubChem ID: 165848605
• Update Time: 2025-05-20

1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine
• 2105631-80-7
• EN300-1112477

• Inchi： 1S/C11H19N3/c1-9-11(12)8-13-14(9)7-6-10-4-2-3-5-10/h8,10H,2-7,12H2,1H3
• InChI Key： BWSHEPKQRRZSRI-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CCC1CCCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine

Introduction to 1-(2-Cyclopentylethyl)-5-Methyl-1H-Pyrazol-4-Amine (CAS No. 2105631-80-7)

1-(2-Cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine (CAS No. 2105631-80-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

The chemical structure of 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine is composed of a pyrazole ring substituted with a cyclopentylalkyl group and a methyl group. The pyrazole ring, known for its biological activity and pharmacological importance, serves as a key scaffold in many drug molecules. The cyclopentylalkyl substituent adds to the compound's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

In terms of synthesis, several methods have been reported for the preparation of 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine. One common approach involves the reaction of 4-chloro-5-methyl-1H-pyrazole with 2-cyclopentylethylamine in the presence of a suitable base. This method provides high yields and excellent purity, making it suitable for large-scale production. Another synthetic route involves the coupling of 4-amino-5-methyl-1H-pyrazole with 2-cyclopentylethyl bromide using palladium-catalyzed conditions. Both methods have been optimized to ensure reproducibility and scalability.

The biological activities of 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine have been extensively studied in recent years. One of the most notable findings is its potential as an antagonist for the serotonin receptor subtype 5-HT₇. Serotonin receptor antagonists have shown promise in treating various neurological disorders, including depression, anxiety, and Alzheimer's disease. In vitro studies have demonstrated that 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine effectively blocks 5-HT₇ receptors with high selectivity and potency.

Beyond its role as a serotonin receptor antagonist, 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine has also been investigated for its anticancer properties. Preclinical studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

To further understand the therapeutic potential of 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and pharmacokinetics of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. Ongoing phase II trials are focusing on specific indications such as major depressive disorder and non-small cell lung cancer.

In addition to its therapeutic applications, 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine has also been explored as a tool compound in basic research. Its ability to selectively modulate serotonin receptors makes it a valuable probe for studying receptor function and signaling pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying neurological disorders and to identify new targets for drug development.

The future prospects for 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine are promising. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases. Moreover, ongoing research efforts are focused on optimizing its chemical structure to enhance its pharmacological properties and reduce potential side effects.

In conclusion, 1-(2-cyclopentylethyl)-5-methyl-1H-pyrazol-4-amine (CAS No. 2105631-80-7) is a versatile compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and biological activities make it an exciting candidate for further development in the pharmaceutical industry. As research continues to advance, it is expected that this compound will contribute significantly to improving patient outcomes and advancing our understanding of complex biological processes.